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Compound of Interest

Compound Name: Flupyrsulfuron-methyl

Cat. No.: B1329956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

solubility of flupyrsulfuron-methyl-sodium, a selective sulfonylurea herbicide. This document

details the chemical synthesis pathways, experimental protocols for its preparation and

solubility determination, and quantitative solubility data in various solvents.

Core Concepts
Flupyrsulfuron-methyl-sodium is a post-emergence herbicide used for the control of

broadleaf weeds in cereal crops.[1] Its mode of action involves the inhibition of the enzyme

acetolactate synthase (ALS), which is essential for the biosynthesis of branched-chain amino

acids in plants. The sodium salt form enhances its water solubility and stability for formulation

purposes.[1]

Synthesis of Flupyrsulfuron-methyl-sodium
The commercial synthesis of flupyrsulfuron-methyl-sodium is a multi-step process. The

primary route involves the coupling of a pyrimidinyl amine derivative with a trifluoromethyl-

substituted pyridine sulfonyl chloride, followed by salt formation.

A common pathway for the synthesis is as follows:
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Caption: Synthetic pathway of Flupyrsulfuron-methyl-sodium.

Experimental Protocol: Synthesis of Flupyrsulfuron-
methyl
This protocol is a synthesized procedure based on general methods for sulfonylurea herbicide

synthesis.

Materials:

2-Amino-4,6-dimethoxypyrimidine

2-Sulfamoyl-3-(trifluoromethyl)nicotinic acid methyl ester

Toluene

Ethanol

Sodium Hydroxide (NaOH)

Procedure:

Reaction Setup: In a reaction kettle, combine 2-amino-4,6-dimethoxypyrimidine (1.5 mol

equivalent) and 2-sulfamoyl-3-(trifluoromethyl)nicotinic acid methyl ester (1 mol equivalent).

[2]
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Solvent Addition: Add toluene as the reaction solvent.[2]

Reaction Conditions: Heat the mixture to 90°C under reduced pressure. Continuously

remove the ethanol produced during the reaction by rectification.[2]

Monitoring: Monitor the reaction until the 2-sulfamoyl-3-(trifluoromethyl)nicotinic acid methyl

ester is completely consumed.[2]

Work-up: Cool the reaction mixture to 80°C and filter the solid product.[2]

Purification: Wash the collected solid with a suitable solvent and dry to obtain

flupyrsulfuron-methyl.

Experimental Protocol: Conversion to Sodium Salt
Procedure:

Dissolution: Dissolve the synthesized flupyrsulfuron-methyl in a suitable organic solvent.

Neutralization: Add a stoichiometric amount of sodium hydroxide (NaOH) solution to the

dissolved flupyrsulfuron-methyl.[3]

Isolation: The sodium salt will precipitate out of the solution. Filter the precipitate and wash

with a non-polar solvent to remove any unreacted starting material.

Drying: Dry the resulting white powder under vacuum to obtain flupyrsulfuron-methyl-
sodium.

Solubility of Flupyrsulfuron-methyl-sodium
The solubility of flupyrsulfuron-methyl-sodium is a critical parameter for its formulation and

environmental fate. It is moderately soluble in water and has varying solubility in organic

solvents.

Quantitative Solubility Data
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Solvent Temperature (°C) Solubility (g/L)
pH (for aqueous
solutions)

Water 20 62.7 5

Water 20 603 6

Acetone 20 3.1 N/A

Acetonitrile 20 4.3 N/A

Benzene 20 0.028 N/A

Dichloromethane 20 0.60 N/A

Hexane 20 <0.001 N/A

Methanol 20 5.0 N/A

n-Octanol 20 0.19 N/A

Experimental Protocol: Solubility Determination (Shake-
Flask Method)
This protocol is based on the OECD Test Guideline 105 for water solubility.[4][5][6][7]

Materials:

Flupyrsulfuron-methyl-sodium (pure substance)

Distilled water or organic solvent

Glass flasks with stoppers

Shaker bath with temperature control

Centrifuge

Analytical instrument for quantification (e.g., HPLC-UV)

Procedure:
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Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and

the time required to reach equilibrium.[4][7]

Sample Preparation: Add an excess amount of flupyrsulfuron-methyl-sodium to a flask

containing a known volume of the solvent.[8]

Equilibration: Seal the flasks and place them in a shaker bath at a constant temperature

(e.g., 20 ± 0.5 °C). Agitate the flasks for a sufficient time to reach equilibrium (e.g., 24-48

hours).[4][9]

Phase Separation: After equilibration, cease agitation and allow the undissolved solid to

settle. Centrifuge the samples to ensure complete separation of the solid and liquid phases.

[5]

Sample Analysis: Carefully withdraw an aliquot of the clear supernatant.

Quantification: Determine the concentration of flupyrsulfuron-methyl-sodium in the aliquot

using a validated analytical method, such as High-Performance Liquid Chromatography with

UV detection (HPLC-UV).[10][11] A calibration curve should be prepared using standards of

known concentrations.[12]
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Caption: Workflow for solubility determination.

Conclusion
This technical guide provides a detailed overview of the synthesis and solubility of

flupyrsulfuron-methyl-sodium, tailored for professionals in research and development. The

provided experimental protocols and quantitative data serve as a valuable resource for the

synthesis, formulation, and environmental assessment of this important herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1329956?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329956?utm_src=pdf-body
https://www.benchchem.com/product/b1329956?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Flupyrsulfuron-methyl-sodium [sitem.herts.ac.uk]

2. CN101671328B - Novel synthesis method of sulfonylurea weedicide - Google Patents
[patents.google.com]

3. Flupyrsulfuron [sitem.herts.ac.uk]

4. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 105: Water ... - OECD -
Google Books [books.google.com]

5. filab.fr [filab.fr]

6. oecd.org [oecd.org]

7. Water Solubility | Scymaris [scymaris.com]

8. dissolutiontech.com [dissolutiontech.com]

9. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]

10. cabidigitallibrary.org [cabidigitallibrary.org]

11. pubs.rsc.org [pubs.rsc.org]

12. Shake-Flask Solubility Assay - Enamine [enamine.net]

To cite this document: BenchChem. [Flupyrsulfuron-methyl-sodium: A Technical Guide to
Synthesis and Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329956#flupyrsulfuron-methyl-sodium-salt-
synthesis-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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